molecular formula C42H79O10P B1242775 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)

1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)

Cat. No. B1242775
M. Wt: 775 g/mol
InChI Key: DSNRWDQKZIEDDB-ZQXBMSQTSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol) is a 1,2-diacyl-sn-glycero-3-phospho-(1'-sn-glycerol) in which both acyl groups are specified as (9E)-octadecenoyl. It has a role as a mouse metabolite. It derives from an elaidic acid.

Scientific Research Applications

Synthesis and Characterization

  • Improved Synthesis Techniques : F. Paltauf (1976) described a method for synthesizing an analogue of 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol), highlighting advancements in synthesis techniques (Paltauf, 1976).

Lipid Bilayers and Membrane Studies

  • Stabilization of Phospholipid Multilayers : J. Saccani et al. (2004) investigated the collapse of various phospholipid monolayers, including derivatives of 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol), offering insights into membrane interactions and stability (Saccani et al., 2004).
  • Hydrocarbon Chain Packing in Bilayers : P. G. Barton and F. Gunstone (1975) studied the properties of phospholipid bilayers formed from unsaturated lecithins, including 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol) derivatives, to understand molecular motion and chain packing (Barton & Gunstone, 1975).

Enzymatic Studies and Lipid Interactions

  • Enzymatic Conversion Studies : E. Heinz et al. (1979) conducted enzymatic experiments with an ether analogue of 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol), revealing its conversion to other derivatives, contributing to the understanding of lipid biochemistry (Heinz et al., 1979).
  • Lipid-Protein Interactions : Efstathia Triantafyllopoulou et al. (2022) examined the interactions between serum proteins and liposomes containing 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol), providing insights into nanoparticle behavior in biological systems (Triantafyllopoulou et al., 2022).

Pharmaceutical and Drug Development Applications

  • Drug Interactions with Lipid Membranes : Da Huang et al. (2013) used a lipid containing a derivative of 1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol) to study the interactions between small molecules and lipid bilayers, contributing to drug development research (Huang et al., 2013).

properties

Product Name

1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)

Molecular Formula

C42H79O10P

Molecular Weight

775 g/mol

IUPAC Name

[(2R)-3-[[(2S)-2,3-dihydroxypropoxy]-hydroxyphosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate

InChI

InChI=1S/C42H79O10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)49-37-40(38-51-53(47,48)50-36-39(44)35-43)52-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,39-40,43-44H,3-16,21-38H2,1-2H3,(H,47,48)/b19-17+,20-18+/t39-,40+/m0/s1

InChI Key

DSNRWDQKZIEDDB-ZQXBMSQTSA-N

Isomeric SMILES

CCCCCCCC/C=C/CCCCCCCC(=O)OC[C@H](COP(=O)(O)OC[C@H](CO)O)OC(=O)CCCCCCC/C=C/CCCCCCCC

Canonical SMILES

CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)OCC(CO)O)OC(=O)CCCCCCCC=CCCCCCCCC

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)
Reactant of Route 2
Reactant of Route 2
1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)
Reactant of Route 3
Reactant of Route 3
1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)
Reactant of Route 4
Reactant of Route 4
1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)
Reactant of Route 5
Reactant of Route 5
1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)
Reactant of Route 6
1,2-di-(9E-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.